Cas no 1096020-95-9 (8-Nitroguanosine 2',3',5'-Triacetate)

• Product Name: 8-Nitroguanosine 2',3',5'-Triacetate
• CAS No: 1096020-95-9
• MF: C₁₆H₁₈N₆O₁₀
• MW: 454.348323345184
• CID: 1060027
• PubChem ID: 136677077
• Update Time: 2025-04-20

8-Nitroguanosine 2',3',5'-Triacetate Chemical and Physical Properties

Names and Identifiers

• 8-Nitroguanosine 2',3',5'-Triacetate
• (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(2-amino-8-nitro-6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
• [(2R,3R,4R,5R)-3,4-bis(acetyloxy)-5-(2-amino-8-nitro-6-oxo-6,9-dihydro-1H-purin-9-yl)oxolan-2-yl]methyl acetate
• [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(2-amino-8-nitro-6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
• J-002308
• 1096020-95-9
• DB-264206

• Inchi： 1S/C16H18N6O10/c1-5(23)29-4-8-10(30-6(2)24)11(31-7(3)25)14(32-8)21-12-9(18-16(21)22(27)28)13(26)20-15(17)19-12/h8,10-11,14H,4H2,1-3H3,(H3,17,19,20,26)/t8-,10-,11-,14-/m1/s1
• InChI Key： QLINZTUHUNRZIM-IDTAVKCVSA-N
• SMILES： O1[C@H](COC(C)=O)[C@H]([C@H]([C@@H]1N1C([N+](=O)[O-])=NC2C(NC(N)=NC1=2)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 454.10844079g/mol
• Monoisotopic Mass: 454.10844079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 859
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 219Ų